Cas no 1804442-38-3 (5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1804442-38-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4848563
• Update Time: 2025-06-13

5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H10F2N2O2/c10-9(11)7-1-5(2-8(14)15)6(3-12)4-13-7/h1,4,9H,2-3,12H2,(H,14,15)
• InChI Key： HVYWIVFXWLGGKO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)C(=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: -2.5
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804442-38-3)

5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804442-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its aminomethyl and difluoromethyl substituents enhance its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1804442-38-3 for its potential role in developing novel enzyme inhibitors and receptor modulators. The compound's acetic acid moiety further expands its utility in conjugation reactions, enabling the creation of targeted therapeutics. This aligns with the growing trend of precision medicine, where tailored molecular structures are essential for efficacy.

The synthesis of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include electrophilic fluorination and reductive amination, which require careful optimization to achieve high yields. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm the compound's purity and structural integrity. These methodologies are frequently searched by chemists seeking synthetic protocols for complex heterocycles.

Beyond pharmaceuticals, CAS 1804442-38-3 has potential applications in agrochemical formulations. The difluoromethyl group is known to improve the pesticidal activity of pyridine-based compounds, addressing the need for eco-friendly crop protection solutions. This resonates with current discussions on sustainable agriculture and the reduction of environmental toxicity. Industry stakeholders often query structure-activity relationships to optimize such derivatives for field use.

From a commercial perspective, 5-(Aminomethyl)-2-(difluoromethyl)pyridine-4-acetic acid is available through specialized chemical suppliers catering to R&D sectors. Pricing and scalability are common concerns, especially for researchers exploring large-scale synthesis. The compound's stability under various storage conditions is another frequently asked question, with recommendations typically emphasizing anhydrous environments and low-temperature preservation.

In summary, CAS 1804442-38-3 represents a versatile scaffold with broad applicability in life sciences. Its combination of fluorine chemistry and heterocyclic design positions it at the forefront of innovations in drug development and agrochemical engineering. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.